Cas no 15150-24-0 (Benzamide, 2-(hydroxymethyl)-N-(phenylmethyl)-)

Benzamide, 2-(hydroxymethyl)-N-(phenylmethyl)- structure
15150-24-0 structure
Product name:Benzamide, 2-(hydroxymethyl)-N-(phenylmethyl)-
CAS No:15150-24-0
MF:C15H15NO2
MW:241.2851
CID:1324613
PubChem ID:826787

Benzamide, 2-(hydroxymethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-(hydroxymethyl)-N-(phenylmethyl)-
    • ALBB-034507
    • SCHEMBL17686276
    • AKOS021983106
    • SMR000224899
    • 15150-24-0
    • Q27198510
    • CHEMBL1461691
    • HMS3376A15
    • HMS2513C23
    • N-benzyl-2-(hydroxymethyl)benzamide
    • MLS000705812
    • CHEBI:116095
    • 2-(hydroxymethyl)-N-(phenylmethyl)benzamide
    • Inchi: InChI=1S/C15H15NO2/c17-11-13-8-4-5-9-14(13)15(18)16-10-12-6-2-1-3-7-12/h1-9,17H,10-11H2,(H,16,18)
    • InChI Key: CYMDYUHOPAWQJF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2CO

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

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